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nitrobenzene

Cat. No.: B114415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Difluoro-2-methyl-5-nitrobenzene is a fluorinated aromatic compound of significant

interest in medicinal chemistry and materials science. Its unique substitution pattern offers a

versatile scaffold for the synthesis of more complex molecules, particularly in the development

of novel pharmaceuticals and agrochemicals. The presence of fluorine atoms can enhance

metabolic stability, binding affinity, and lipophilicity of drug candidates. This technical guide

provides a detailed overview of its chemical properties, synthesis, and safety protocols to

support its application in research and development.

Chemical Identity and Properties
The nomenclature and key physicochemical properties of 1,4-Difluoro-2-methyl-5-
nitrobenzene are summarized below.

IUPAC Name: 1,4-Difluoro-2-methyl-5-nitrobenzene

While this name is widely used in chemical commerce, it's important to apply IUPAC

nomenclature rules for unambiguous identification. Based on these rules, where substituents

are listed alphabetically, an alternative name could be 1,4-Difluoro-2-methyl-5-nitrobenzene.

However, the former is the commonly accepted name.
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Synonyms:

2,5-Difluoro-4-nitrotoluene

Physicochemical Data
Quantitative data for 1,4-Difluoro-2-methyl-5-nitrobenzene is not extensively reported in

publicly available databases. The following table includes available data for the target

compound and related isomers for comparative purposes.

Property
Value for 1,4-Difluoro-2-
methyl-5-nitrobenzene

Value for 1,2-Difluoro-4-
methyl-5-nitrobenzene[1]

Molecular Formula C₇H₅F₂NO₂ C₇H₅F₂NO₂

Molecular Weight 173.12 g/mol 173.12 g/mol

CAS Number 141412-60-4 127371-50-0

Spectral Data
The following ¹H NMR data has been reported for 1,4-Difluoro-2-methyl-5-nitrobenzene.[2]

Parameter Value

Solvent CDCl₃

Chemical Shift (δ)

2.369 (d, 3H, J = 1.8 Hz), 7.127 (dd, 1H, J₁ =

8.1 Hz, J₂ = 6.0 Hz), 7.734 (dd, 1H, J₁ = 8.4 Hz,

J₂ = 6.3 Hz)

Synthesis Protocol
A general procedure for the synthesis of 1,4-Difluoro-2-methyl-5-nitrobenzene (also named

as 2,5-difluoro-4-nitrotoluene in the source) involves the nitration of 2,5-difluorotoluene.[2]

Materials:

2,5-Difluorotoluene
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Concentrated Sulfuric Acid (H₂SO₄)

Potassium Nitrate (KNO₃)

Ice

Ethyl Acetate

Anhydrous Sodium Sulfate (Na₂SO₄)

Experimental Procedure:

To a stirred solution of 2,5-difluorotoluene (0.544 g, 4.25 mmol) in concentrated sulfuric acid

(5.0 mL), add potassium nitrate (0.430 g, 4.25 mmol) in a single portion at 0 °C.

Allow the reaction mixture to gradually warm to 28 °C and continue stirring at this

temperature overnight.

Upon completion, quench the reaction by pouring the mixture into ice (25 g).

Extract the product with ethyl acetate (40 mL).

Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate

under reduced pressure to yield the product as a light red oil.

Synthesis Workflow
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Synthesis of 1,4-Difluoro-2-methyl-5-nitrobenzene

2,5-Difluorotoluene
in conc. H₂SO₄

Add KNO₃ at 0 °C

Warm to 28 °C
Stir overnight

Quench with ice

Extract with
Ethyl Acetate

Dry organic phase
(Na₂SO₄)

Concentrate under
reduced pressure

1,4-Difluoro-2-methyl-5-nitrobenzene
(Light red oil)

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of 1,4-Difluoro-2-methyl-5-
nitrobenzene.
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Safety and Handling
Specific safety data for 1,4-Difluoro-2-methyl-5-nitrobenzene is not readily available.

However, based on the safety data sheets (SDS) of similar fluorinated nitroaromatic

compounds, the following hazards and precautions should be considered.[3][4][5][6]

Hazard Identification
Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

Skin Corrosion/Irritation: Causes skin irritation.

Eye Damage/Irritation: Causes serious eye irritation.

Combustibility: May be a combustible liquid.

Recommended Precautions
Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves and a lab coat.

Respiratory Protection: If vapors or mists are generated, use a NIOSH-approved

respirator.

Handling: Keep away from heat, sparks, and open flames. Avoid contact with skin, eyes, and

clothing. Do not breathe vapors or mists. Wash thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion
1,4-Difluoro-2-methyl-5-nitrobenzene is a valuable building block for the synthesis of

complex organic molecules. This guide provides essential information regarding its identity,

properties, synthesis, and handling to aid researchers in its safe and effective use. As with any
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chemical, it is crucial to consult a comprehensive and up-to-date Safety Data Sheet before use

and to handle the compound with appropriate precautions in a controlled laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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